Cas no 652146-06-0 (1-Propanone, 3-(3-hydroxypropoxy)-1,3-diphenyl-)

• Product name: 1-Propanone, 3-(3-hydroxypropoxy)-1,3-diphenyl-
• CAS No: 652146-06-0
• MF: C₁₈H₂₀O₃
• MW: 284.3496
• CID: 402453
• PubChem ID: 12076288

1-Propanone, 3-(3-hydroxypropoxy)-1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3-(3-hydroxypropoxy)-1,3-diphenyl-
• 3-(3-hydroxypropoxy)-1,3-diphenylpropan-1-one
• DTXSID90477080
• 652146-06-0

• Inchi： InChI=1S/C18H20O3/c19-12-7-13-21-18(16-10-5-2-6-11-16)14-17(20)15-8-3-1-4-9-15/h1-6,8-11,18-19H,7,12-14H2
• InChI Key： OFSJTFIGQHMPAA-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(CC(=O)C2=CC=CC=C2)OCCCO

Computed Properties

• Exact Mass: 284.1413
• Monoisotopic Mass: 284.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53